3-Bromo-7,7-dimethyl-7,8-dihydroquinoline-2,5(1H,6H)-dione

• IUPAC Name: 3-bromo-7,7-dimethyl-6,8-dihydro-1H-quinoline-2,5-dione
• InChI: InChI=1S/C11H12BrNO2/c1-11(2)4-8-6(9(14)5-11)3-7(12)10(15)13-8/h3H,4-5H2,1-2H3,(H,13,15)
• InChI Key: QNULXJYEFKOVSE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(C(=O)N2)Br)C(=O)C1)C
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol

Description

3-Bromo-7,7-dimethyl-7,8-dihydroquinoline-2,5(1H,6H)-dione, also known as BMDQ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis Methods

• A study explored the synthesis of partially hydrogenated quinolines from 3-substituted chromones, dimedone, and ammonium acetate, leading to compounds including 2-(2-hydroxyaryl)-7,7-dimethyl-7,8-dihydroquinolin-5(6H)-ones (Sosnovskikh, Irgashev, & Demkovich, 2008).
• Another study developed an efficient method for synthesizing novel 3-(1,3-thiazol-2-yl)-7,8-dihydroquinoline-2,5(1H,6H)-diones from various precursors under controlled conditions (Dzhavakhishvili et al., 2008).

Crystal and Molecular Structure Analysis

• The crystal structure of a related compound, 4-(4-bromophenyl)-1,7,7-trimethyl-1,2,3,4,5,6,7,8- octahydroquinazoline-2,5-dione, was characterized, providing insights into the conformation and bonding in such compounds (Candan et al., 2001).

Tautomeric Studies

• A study on the tautomeric forms of similar quinolinediones found that different forms have distinct stability and properties, which can be critical in understanding the behavior of these compounds (Bartolomei et al., 1995).

Antitubercular Evaluation

• Substituted pyridines and dihydro-6H-quinolin-5-ones, related to the compound , were synthesized and evaluated for their antimycobacterial activity against Mycobacterium tuberculosis, indicating potential medical applications (Kantevari et al., 2011).

Catalysis Research

• Research into ionic liquids used for the synthesis of hydroquinazoline-2,5-diones demonstrated the potential of these compounds in facilitating efficient chemical reactions (Kefayati, Asghari, & Khanjanian, 2012).